Cas no 2228614-28-4 (1-2-(difluoromethoxy)-3-methylphenylcyclopropane-1-carbaldehyde)

• Product Name: 1-2-(difluoromethoxy)-3-methylphenylcyclopropane-1-carbaldehyde
• CAS No: 2228614-28-4
• MF: C₁₂H₁₂F₂O₂
• MW: 226.219290733337
• CID: 6009800
• PubChem ID: 165700316
• Update Time: 2025-05-19

1-2-(difluoromethoxy)-3-methylphenylcyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-2-(difluoromethoxy)-3-methylphenylcyclopropane-1-carbaldehyde
• EN300-1970613
• 1-[2-(difluoromethoxy)-3-methylphenyl]cyclopropane-1-carbaldehyde
• 2228614-28-4

• Inchi： 1S/C12H12F2O2/c1-8-3-2-4-9(10(8)16-11(13)14)12(7-15)5-6-12/h2-4,7,11H,5-6H2,1H3
• InChI Key： WOEYVGVFYHQEDG-UHFFFAOYSA-N
• SMILES： FC(OC1C(C)=CC=CC=1C1(C=O)CC1)F

Computed Properties

• Exact Mass: 226.08053595g/mol
• Monoisotopic Mass: 226.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-2-(difluoromethoxy)-3-methylphenylcyclopropane-1-carbaldehyde

Introduction to 1-2-(difluoromethoxy)-3-methylphenylcyclopropane-1-carbaldehyde (CAS No. 2228614-28-4)

1-2-(difluoromethoxy)-3-methylphenylcyclopropane-1-carbaldehyde, identified by its Chemical Abstracts Service (CAS) number 2228614-28-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopropane ring fused with an aromatic phenyl ring, modified by fluoromethoxy and methyl substituents, and terminated with an aldehyde functional group. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery and development.

The structural motif of 1-2-(difluoromethoxy)-3-methylphenylcyclopropane-1-carbaldehyde incorporates several key chemical elements that contribute to its potential biological activity. The cyclopropane ring is known for its strained three-membered structure, which can enhance the binding affinity of the molecule to biological targets. Additionally, the presence of a phenyl ring with electron-withdrawing groups such as the aldehyde and the fluoromethoxy substituents can influence the electronic properties of the molecule, affecting its interactions with biological receptors.

The aldehyde group at the 1-position of the cyclopropane ring is particularly noteworthy, as aldehydes are commonly found in biologically active compounds and often serve as key pharmacophores. The difluoromethoxy group at the 2-position introduces fluorine atoms, which are frequently used in drug design to improve metabolic stability, lipophilicity, and binding affinity. The methyl group at the 3-position further modulates the electronic and steric properties of the molecule, potentially influencing its pharmacokinetic profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies have suggested that 1-2-(difluoromethoxy)-3-methylphenylcyclopropane-1-carbaldehyde may interact with various biological targets, including enzymes and receptors involved in inflammatory pathways, pain signaling, and neurodegenerative diseases. The strained cyclopropane ring is particularly interesting because it can adopt multiple conformations that may enhance binding to specific protein targets.

In vitro studies have begun to explore the potential bioactivity of 1-2-(difluoromethoxy)-3-methylphenylcyclopropane-1-carbaldehyde. Initial experiments have shown promising results in modulating enzymatic activities associated with diseases such as cancer and neurodegeneration. The aldehyde group has been identified as a key moiety for covalent binding interactions, which can lead to potent and selective inhibition of target enzymes. Additionally, the fluoromethoxy group has been shown to enhance metabolic stability, reducing degradation by enzymatic processes.

The synthesis of 1-2-(difluoromethoxy)-3-methylphenylcyclopropane-1-carbaldehyde presents unique challenges due to the sensitivity of the cyclopropane ring and the need for precise functionalization at multiple positions. Advanced synthetic methodologies, including transition metal-catalyzed reactions and cross-coupling techniques, have been employed to construct this complex molecule efficiently. The use of fluorinated intermediates has also been crucial in introducing the difluoromethoxy group with high regioselectivity.

Future research directions for 1-2-(difluoromethoxy)-3-methylphenylcyclopropane-1-carbaldehyde include exploring its potential as a lead compound for drug development. By modifying various substituents on the phenyl ring or introducing additional functional groups, researchers aim to optimize its bioactivity and pharmacokinetic properties. Additionally, studies are underway to investigate its mechanism of action and potential side effects through both computational modeling and experimental validation.

The integration of machine learning algorithms into drug discovery has accelerated the identification of novel bioactive compounds like 1-2-(difluoromethoxy)-3-methylphenylcyclopropane-1-carbaldehyde. These algorithms can predict molecular properties and assess potential interactions with biological targets with remarkable accuracy, streamlining the process of lead optimization. As computational methods continue to evolve, they will play an increasingly important role in guiding synthetic strategies and evaluating candidate compounds.

The versatility of 1-2-(difluoromethoxy)-3-methylphenylcyclopropane-1-carbaldehyde makes it a valuable asset in medicinal chemistry research. Its unique structural features offer opportunities for designing molecules with enhanced therapeutic potential across multiple disease areas. As more data becomes available on its bioactivity and synthetic feasibility, this compound is likely to remain a focus of interest for researchers seeking innovative solutions in drug development.